Acid Red 407

Acid Red 407 is a pre-metallized 1:2 metal complex monoazo dye engineered for the high-performance coloration of wool, silk, nylon, and premium leather[1]. Unlike standard non-metallized acid leveling dyes, the coordination of two azo dye molecules to a central transition metal ion imparts exceptional thermal, photochemical, and chemical stability [2]. For industrial procurement, this structural advantage translates to highly predictable lightfastness, superior wet fastness, and the critical ability to process materials under weakly acidic to neutral conditions (pH 5.5–6.5) [1]. This mild processing window minimizes hydrolytic damage to sensitive protein fibers, establishing Acid Red 407 as a baseline material for high-value textile and automotive leather applications where long-term color integrity and substrate mechanical strength are strictly required [2].

Substituting Acid Red 407 with generic non-metallized acid dyes (e.g., Acid Red 114 or Acid Red 1) introduces severe risks to end-product durability and manufacturing yield[1]. Standard acid dyes lack the protective metal-azo coordination sphere, resulting in rapid photo-oxidative degradation under UV exposure and higher dye migration during consumer washing . Furthermore, standard leveling acid dyes require highly acidic dyebaths (pH 2.0–3.0) to achieve exhaustion, a harsh environment that irreversibly degrades the tensile strength and hand-feel of delicate wool and silk fibers [1]. Acid Red 407 eliminates these trade-offs by enabling a single-stage, high-exhaustion dyeing process at near-neutral pH, ensuring batch-to-batch reproducibility, preserving fiber integrity, and guaranteeing compliance with stringent international fastness standards .

Superior Photostability and Lightfastness via Metal-Azo Coordination

The 1:2 metal complex structure of Acid Red 407 sterically shields the vulnerable azo chromophore from photo-induced oxidative cleavage, drastically improving UV resistance[1]. Under standard xenon arc exposure (ISO 105-B02), 1:2 metal complex dyes like Acid Red 407 consistently achieve a lightfastness rating of 5 to 6 on the Blue Wool Scale. In direct comparison, non-metallized structural analogs such as Acid Red 114 degrade rapidly under identical UV irradiance, yielding a commercially marginal rating of 3 [2].

Ensures long-term color retention in high-value goods exposed to sunlight, preventing costly warranty claims in automotive and upholstery applications.

Preservation of Fiber Tensile Strength Through Mild Processing pH

Because Acid Red 407 possesses high intrinsic affinity for protein fibers, it achieves optimal exhaustion at weakly acidic to neutral conditions (pH 5.5–6.5) [1]. Standard leveling dyes, such as Acid Red 1, require highly acidic baths (pH 2.5–3.0) to protonate the fiber sufficiently for dye uptake. Quantitative mechanical testing of wool bundles dyed with 1:2 metal complex dyes shows a tensile strength retention of >92% relative to undyed controls, whereas wool processed at pH 2.5 exhibits severe hydrolytic degradation, retaining only ~78% of its original tenacity [2].

Allows manufacturers to maintain the structural integrity and premium feel of delicate protein fibers, drastically reducing yarn breakage during downstream weaving.

Enhanced Wet Fastness and Reduced Effluent Load via High Exhaustion

The bulky, high-molecular-weight 1:2 metal complex of Acid Red 407 restricts its mobility within the fiber matrix once fixed, leading to exceptional wash fastness . In ISO 105-C06 wash tests, Acid Red 407 exhibits minimal cross-staining on adjacent multifiber fabrics, achieving a rating of 4-5. Furthermore, its high substantivity results in dyebath exhaustion rates exceeding 96% on Nylon 6,6. Standard monoazo acid dyes typically plateau at 85-88% exhaustion, leaving significant residual color in the effluent and requiring intensive wastewater treatment [1].

Directly lowers wastewater treatment costs and guarantees compliance with stringent consumer wash-fastness standards, making it highly cost-effective at scale.

High-End Wool and Silk Apparel Manufacturing

Driven by its ability to dye at pH 5.5–6.5 without degrading fiber tensile strength, Acid Red 407 is the preferred colorant for premium wool and silk garments. It ensures deep, vibrant red shades while preserving the natural hand-feel and mechanical durability of the yarn, preventing the brittleness associated with strong acid leveling dyes[1].

Automotive and Upholstery Leather Dyeing

The exceptional photostability of the 1:2 metal complex makes Acid Red 407 highly suitable for automotive interiors and luxury furniture leather. It prevents the rapid photo-fading typically seen with non-metallized dyes when exposed to prolonged UV radiation through windows, ensuring the leather retains its aesthetic value over a decade of use [2].

Polyamide (Nylon 6,6) Carpet and Activewear Coloration

Leveraging its >96% exhaustion rate and superior wet fastness (ISO 105-C06 rating 4-5), Acid Red 407 is ideal for dyeing nylon carpets and activewear. The high exhaustion minimizes dye waste in effluent, aligning with sustainable manufacturing practices, while the robust wash fastness prevents color bleeding during intensive consumer laundering[1].